Cas no 100485-96-9 (Benzoic acid, 2-methoxy-6-tridecyl-, methyl ester)

• Product Name: Benzoic acid, 2-methoxy-6-tridecyl-, methyl ester
• CAS No: 100485-96-9
• MF: C₂₂H₃₆O₃
• MW: 348.51944732666
• CID: 1125785
• Update Time: 2024-07-27

Benzoic acid, 2-methoxy-6-tridecyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methoxy-6-tridecyl-, methyl ester
• methyl 2-methoxy-6-tridecyl benzoate

• Inchi： 1S/C22H36O3/c1-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(24-2)21(19)22(23)25-3/h15,17-18H,4-14,16H2,1-3H3
• InChI Key： VSDNDNBJIWAFRE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(CCCCCCCCCCCCC)C=CC=C1OC

Computed Properties

• Exact Mass: 348.26600

Experimental Properties

• Density: 0.952±0.06 g/cm3(Predicted)
• Boiling Point: 454.1±33.0 °C(Predicted)
• PSA: 35.53000
• LogP: 6.33530